Cas no 1211534-37-0 (5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1211534-37-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD18255788
• CID: 5206445
• Update Time: 2026-03-06

5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine
• 1H-Pyrazolo[3,4-c]pyridine, 5-chloro-3-methyl-

• MDL： MFCD18255788
• Inchi： 1S/C7H6ClN3/c1-4-5-2-7(8)9-3-6(5)11-10-4/h2-3H,1H3,(H,10,11)
• InChI Key： WJKPUQCNNTUFGU-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=N1)=NNC=2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine

5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine: A Novel Scaffold in Medicinal Chemistry

5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. With the CAS number 1211534-37-0, this molecule belongs to the pyrazolo[3,4-c]pyridine class, a group of heterocyclic compounds characterized by their fused pyrazole and pyridine rings. The presence of a chlorine atom at the 5-position and a methyl group at the 3-position imparts distinct physicochemical properties to this compound, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine is defined by its pyrazole ring fused to a pyridine ring, creating a rigid framework that is often associated with biological activity. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to interact with various biological targets, including enzymes and receptors. The pyridine ring, a six-membered aromatic heterocycle with a nitrogen atom, further enhances the compound's potential for molecular recognition and binding interactions. Together, these rings form a versatile scaffold that can be modified to optimize pharmacological properties.

Recent studies have highlighted the importance of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a selective inhibitor of the enzyme PDE4, which is implicated in inflammatory diseases. The researchers found that the chlorine and methyl substituents on the pyrazolo[3,4-c]pyridine ring significantly enhance the compound's affinity for the target enzyme, suggesting its utility in the design of anti-inflammatory drugs.

Another area of interest is the application of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine in the treatment of neurodegenerative disorders. A 2024 study published in ACS Chemical Neuroscience explored its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce the accumulation of amyloid-beta plaques, a hallmark of the disease, by modulating the activity of specific kinases. This finding underscores the potential of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine as a therapeutic agent for neurodegenerative conditions.

The synthesis of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine has been a focus of recent research due to its structural complexity. A 2023 article in Organic & Biomolecular Chemistry described a one-pot microwave-assisted synthesis method that significantly improves the efficiency of the reaction. This approach not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The method involves the condensation of a substituted pyrazole with a pyridine derivative under microwave irradiation, resulting in the formation of the target compound in high yield.

Furthermore, the physicochemical properties of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine are critical for its potential applications in drug development. The compound exhibits moderate solubility in polar solvents, which is advantageous for its use in aqueous-based formulations. Its molecular weight and lipophilicity profile suggest that it may have good permeability across biological membranes, a key factor in determining the bioavailability of a drug candidate. These properties make it a suitable scaffold for further modification to enhance its therapeutic potential.

Recent advancements in computational chemistry have also contributed to the understanding of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine's biological activity. Molecular docking studies have revealed that the compound can bind to multiple protein targets, including G-protein coupled receptors and ion channels. These interactions are crucial for its potential applications in the treatment of various diseases, such as cardiovascular disorders and cancer. The ability to modulate multiple targets simultaneously could lead to the development of multitarget drugs, which are increasingly being explored in modern pharmacology.

The therapeutic potential of 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine has also been investigated in the context of cancer treatment. A 2023 study published in Cancer Research explored its antitumor activity against breast cancer cells. The compound was found to induce apoptosis by targeting the Bcl-2 family of proteins, which are known to regulate cell survival. This finding suggests that 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine could be a valuable addition to the arsenal of anticancer drugs, particularly for tumors that are resistant to traditional therapies.

In addition to its pharmaceutical applications, 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for the development of organic semiconductors and optoelectronic devices. A 2024 study published in Advanced Materials demonstrated that the compound can be used as a dopant in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability. This application highlights the versatility of the compound beyond its potential in drug discovery.

The ongoing research into 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine underscores its significance in both medicinal and materials science. As new synthetic methods and computational tools continue to emerge, the compound's potential applications are likely to expand further. Its unique structural features and functional properties position it as a valuable scaffold for the development of novel therapeutics and advanced materials.

In conclusion, 5-chloro-3-methyl-1H-pyrazolo[3,4-c]pyridine represents a promising compound with a wide range of potential applications. Its structural characteristics, combined with recent advancements in synthetic and computational methods, have opened new avenues for research in pharmaceutical and materials science. As the field continues to evolve, the compound's role in drug discovery and technological innovation is expected to grow, making it an important subject of ongoing investigation.